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This guide provides a detailed comparison of two prominent chemical pulping methods: the

magnesium bisulfite process and the Kraft (sulfate) process. It is intended for researchers,

scientists, and professionals in the drug development and materials science fields who require

a deep understanding of cellulose pulp production and its resulting properties. This document

outlines the fundamental chemistries, presents comparative experimental data, and details the

methodologies used to derive these findings.

Introduction
The conversion of wood into pulp for paper and other cellulose-based products is dominated by

chemical pulping processes designed to remove lignin and hemicelluloses, thereby liberating

cellulosic fibers. The Kraft process is the most prevalent method due to its robustness,

efficiency in chemical recovery, and the superior strength of the resulting pulp.[1][2] However,

the magnesium bisulfite process offers distinct advantages, particularly in producing pulps

with higher brightness and greater ease of bleaching, making it a relevant alternative for

specific applications.[1][3] This guide will explore the nuances of each process, providing a

quantitative and qualitative comparison to inform process selection and development.

Process Chemistry and Delignification
The fundamental difference between the two processes lies in the chemistry of delignification.

Magnesium Bisulfite Pulping: This acidic process utilizes a solution of magnesium bisulfite
(Mg(HSO₃)₂) to break down lignin. The key reactions involve the sulfonation of lignin at the α-
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carbon position of the phenylpropane units, followed by hydrolytic cleavage of ether bonds.[4]

This process is highly selective for lignin, resulting in a brighter, more easily bleached pulp.[3]

Kraft Pulping: This alkaline process employs a solution of sodium hydroxide (NaOH) and

sodium sulfide (Na₂S), known as "white liquor."[5] The highly nucleophilic hydrosulfide ions

(HS⁻) are instrumental in cleaving α- and β-aryl ether linkages in lignin, while the hydroxide

ions promote the solubilization of lignin fragments.[6][7] The Kraft process is highly efficient in

delignification but can lead to a darker pulp that requires more extensive bleaching.[3]

Quantitative Comparison of Pulp Properties
The choice of pulping process significantly impacts the final pulp properties. The following table

summarizes key performance indicators for unbleached pulps produced from Southern Pine

under comparable laboratory conditions.

Property
Magnesium
Bisulfite Pulp

Kraft Pulp Test Method

Pulp Yield (%) 48.5 45.2 Gravimetric

Kappa Number 32.4 29.8 TAPPI T 236

Brightness (% ISO) 55.7 25-30 ISO 2470-1

Viscosity (mPa·s) 28.1 35.5 TAPPI T 230

Tensile Index (Nm/g) 65.8 105.2 TAPPI T 494

Tear Index (mNm²/g) 8.2 12.5 TAPPI T 414

Data compiled from studies on Southern Pine.[3][8][9]

Experimental Protocols
The following protocols outline the laboratory procedures for producing and analyzing pulp from

softwood (Southern Pine).

Wood Chip Preparation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://imisrise.tappi.org/TAPPI/Products/PUL/PULP99589.aspx
https://www.govinfo.gov/content/pkg/GOVPUB-A13-PURL-gpo176110/pdf/GOVPUB-A13-PURL-gpo176110.pdf
https://www.pulppapermill.com/the-chemical-reactions-in-kraft-pulping-process/
https://pubs.acs.org/doi/10.1021/acs.iecr.0c02110
https://www.degruyterbrill.com/document/doi/10.1515/npprj-2023-0015/html
https://www.govinfo.gov/content/pkg/GOVPUB-A13-PURL-gpo176110/pdf/GOVPUB-A13-PURL-gpo176110.pdf
https://www.govinfo.gov/content/pkg/GOVPUB-A13-PURL-gpo176110/pdf/GOVPUB-A13-PURL-gpo176110.pdf
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=1659&context=agriculture
https://www.fpl.fs.usda.gov/documnts/fplrn/fplrn0182.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Southern Pine logs are debarked and chipped to a nominal size of 20 mm x 25 mm x 5 mm.

The chips are then screened to remove oversized and fine particles. The moisture content of

the accepted chips is determined according to TAPPI T 258.

Magnesium Bisulfite Pulping Protocol
Apparatus: A 15-liter, electrically heated, laboratory-scale rotating digester.

Pulping Liquor: An aqueous solution of magnesium bisulfite with a total SO₂ concentration

of 4.0% and a combined SO₂ of 2.0%.

Procedure:

Place 1000 g (oven-dry equivalent) of wood chips into the digester.

Add the pulping liquor at a liquor-to-wood ratio of 4:1.

Seal the digester and begin rotation.

Heat the digester to a maximum temperature of 160°C over 90 minutes.

Maintain the temperature at 160°C for 120 minutes.

At the end of the cook, relieve the pressure and cool the digester.

Wash the pulp thoroughly with hot water until the filtrate is clear.

Disintegrate the pulp and screen to remove rejects.

Kraft Pulping Protocol
Apparatus: A 15-liter, electrically heated, laboratory-scale rotating digester.

Pulping Liquor (White Liquor): An aqueous solution of NaOH and Na₂S with an active alkali

charge of 18% (as Na₂O) and a sulfidity of 25%.[8]

Procedure:

Place 1000 g (oven-dry equivalent) of wood chips into the digester.
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Add the white liquor at a liquor-to-wood ratio of 4:1.[8]

Seal the digester and begin rotation.

Heat the digester to a maximum temperature of 170°C over 90 minutes.[8]

Maintain the temperature at 170°C for 90 minutes (H-factor of approximately 1600).

At the end of the cook, relieve the pressure and cool the digester.

Wash the pulp thoroughly with hot water until the filtrate is clear.

Disintegrate the pulp and screen to remove rejects.

Pulp Analysis
The following TAPPI Standard Test Methods are used for pulp characterization:

Kappa Number: TAPPI T 236 om-13 determines the residual lignin content in the pulp.[10]

[11][12]

Pulp Viscosity: TAPPI T 230 om-23 measures the average degree of polymerization of the

cellulose.[13][14][15]

Handsheet Preparation: TAPPI T 205 sp-02 is used to form standardized paper sheets for

physical testing.

Tensile Strength: TAPPI T 494 om-06 measures the force required to break a paper strip.[16]

[17][18]

Tear Strength: TAPPI T 414 om-12 measures the force required to propagate a tear in a

paper sheet.[19][20][21]

Process Workflows and Signaling Pathways
The following diagrams illustrate the key stages of each pulping process.

Magnesium Bisulfite Pulping Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=1659&context=agriculture
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=1659&context=agriculture
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-236-kappa-number/
https://imisrise.tappi.org/TAPPI/Products/01/T/0104T236.aspx
https://webstore.ansi.org/standards/tappi/ansitappi236om22
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-230-pulp-viscosity/
https://standards.globalspec.com/std/13394415/tappi-t-230
https://www.tappi.org/product_pull/09/dec/__02/viscosity-of-pulp-capillary-viscometer-method-test-method-tappiansi-t-230-om-13/
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-494-tensile/
https://industrialphysics.com/standards/tappi-t-494/
https://webstore.ansi.org/standards/tappi/tappi494om06
https://www.tappi.org/product_pull/09/dec/__03/internal-tearing-resistance-of-paper-elmendorf-type-method/
https://industrialphysics.com/standards/tappi-t-414/
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-414/
https://www.benchchem.com/product/b084343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wood Chips

Digestion
(Mg(HSO₃)₂, 160°C)

Blow Tank

Washing & Screening

Unbleached Pulp Spent Liquor
(Red Liquor)

 to Recovery

Evaporation

Recovery Boiler

MgO Dust

SO₂ Gas

Slaker
(MgO + H₂O -> Mg(OH)₂)

Absorption Tower
(Mg(OH)₂ + SO₂ -> Mg(HSO₃)₂)

Fresh Cooking Liquor

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wood Chips

Digestion
(NaOH, Na₂S, 170°C)

Blow Tank

Washing & Screening

Unbleached PulpWeak Black Liquor

 to Recovery

Evaporation

Recovery Boiler

Smelt
(Na₂CO₃, Na₂S)

Dissolving Tank
(Green Liquor)

Causticizing
(CaO + H₂O -> Ca(OH)₂)

(Na₂CO₃ + Ca(OH)₂ -> NaOH)

White Liquor
(NaOH, Na₂S)

Lime Mud
(CaCO₃)

Lime Kiln
(CaCO₃ -> CaO + CO₂)

Lime (CaO)

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b084343?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Magnesium Bisulfite and Kraft
Pulping Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084343#comparing-magnesium-bisulfite-pulping-
with-the-kraft-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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